Cas no 869-50-1 (3-chloropropane-1,2-diyl diacetate)

• Product name: 3-chloropropane-1,2-diyl diacetate
• CAS No: 869-50-1
• MF: C₇H₁₁ClO₄
• MW: 194.612841844559
• CID: 992110
• PubChem ID: 95020

3-chloropropane-1,2-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• 3-chloropropane-1,2-diyl diacetate
• 1,2-Ethanediol, 1-chloromethyl-, diacetate
• 3-Chloro-1,2-diacetoxypropane
• 1,2-bis-acetoyl-3-chloropropanediol
• 1,2-diacetoxy-3-chloropropane
• 1,2-Diacetoxy-3-chlor-propan
• 1-chloro-2,3-diacetoxypropane
• 3-chloro-1,2-propanediol
• 1,2-Propanediol, 3-chloro-, diacetate (7CI, 8CI, 9CI)
• (±)-1,2-Diacetoxy-3-chloropropane
• 1-Chloro-2,3-propanediol diacetate
• NSC 13880
• NSC 44718
• α-Chlorohydrin diacetate
• 1,2-diacetoxy-3-chloro-propane
• SCHEMBL4282945
• M3N2W05GUP
• 1,2-DIACETOXY-3-CHLOROPROPANE, (+/-)-
• 869-50-1
• AI3-32152
• Chlorodeoxyglycerol diacetate
• CHEMBL3276499
• 1, 3-chloro-, diacetate
• BRN 0879152
• Acetic acid, 3-chloropropylene ester
• NSC-13880
• UNII-M3N2W05GUP
• .alpha.-Chlorohydrin diacetate
• alpha-Chlorohydrin diacetate
• MFCD01698133
• 1-Chloromethyl-1,2-ethanediol diacetate
• 1,2-Propanediol, 3-chloro-, 1,2-diacetate
• Q27283445
• (2-acetoxy-3-chloro-propyl) acetate
• 1,2-Propanediol, 3-chloro-, diacetate
• NSC13880
• NSC-44718
• G64041
• NSC44718
• (2-acetyloxy-3-chloropropyl) acetate
• 1, 1-chloromethyl-, diacetate
• DTXSID601272894
• 3-Chloro-1,2-propanediol, diacetate

• Inchi： 1S/C7H11ClO4/c1-5(9)11-4-7(3-8)12-6(2)10/h7H,3-4H2,1-2H3
• InChI Key： GTFUGSXMTMYKRG-UHFFFAOYSA-N
• SMILES： O=C(C)OCC(CCl)OC(C)=O

Computed Properties

• Exact Mass: 194.03500
• Monoisotopic Mass: 194.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 1

Experimental Properties

• Density: 1.1990
• Boiling Point: 279.11°C (rough estimate)
• Refractive Index: 1.4407 (estimate)
• PSA: 52.60000
• LogP: 0.72000

3-chloropropane-1,2-diyl diacetate Security Information

3-chloropropane-1,2-diyl diacetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%